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Compound of Interest
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Cat. No.: B11929062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AB-680, also known as Quemliclustat, is a highly potent, reversible, and selective small-

molecule inhibitor of CD73 (ecto-5'-nucleotidase).[1][2] CD73 is a key enzyme in the adenosine

signaling pathway, responsible for the conversion of adenosine monophosphate (AMP) to the

immunosuppressive nucleoside adenosine within the tumor microenvironment (TME).[3][4] By

inhibiting CD73, AB-680 blocks the production of adenosine, thereby reversing adenosine-

mediated immunosuppression and promoting an anti-tumor immune response.[3][5] Preclinical

studies have demonstrated that AB-680 can inhibit tumor growth, both as a monotherapy and

in combination with other immunotherapies like anti-PD-1 antibodies.[5][6] These application

notes provide detailed protocols for the preparation and in vivo dosing of AB-680 ammonium
salt for preclinical research.
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Caption: Mechanism of AB-680 in the tumor microenvironment.
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Property Value Reference

Synonyms Quemliclustat, AB680 [7][8]

Molecular Formula C₂₀H₂₄ClFN₄O₉P₂ [8][9]

Molecular Weight 580.82 g/mol [8][9]

CAS Number 2105904-82-1 [9]

Appearance White to off-white solid powder [7]

Purity ≥95% [8]

Storage

Store at -20°C under nitrogen.

In solvent, store at -80°C for

up to 1 year.

[9]

Solubility Data
The solubility of AB-680 in various solvents and formulations is crucial for preparing appropriate

dosing solutions. The following tables summarize available solubility data.

Table 1: Solubility in Single or Simple Solvents

Solvent Concentration Notes Reference

DMSO
≥100 mg/mL (172.17

mM)

Use fresh, moisture-

free DMSO. May

require sonication.

[1][10]

Water 7 mg/mL (12.05 mM) [2]

Ethanol 25 mg/mL (43.04 mM) [2]

Saline
≥0.5 mg/mL (0.86

mM)

With 1% DMSO as a

co-solvent.
[7][9]

Table 2: Solubility in In Vivo Formulations
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Formulation
Composition (v/v)

Achieved
Concentration

Resulting Solution Reference

10% DMSO, 90%

Corn Oil

≥7.5 mg/mL (12.91

mM)
Clear solution [7][9]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥7.5 mg/mL (12.91

mM)
Clear solution [7][9]

5% DMSO, 40%

PEG300, 5% Tween-

80, 50% Saline

≥2.5 mg/mL (4.30

mM)
Clear solution [9]

5% DMSO, 95% (20%

SBE-β-CD in Saline)
2.5 mg/mL (4.30 mM)

Suspended solution;

requires sonication
[7][9]

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of AB-680 for further dilution into final

dosing formulations.

Materials:

AB-680 ammonium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical tubes

Vortex mixer

Sonicator (optional)

Protocol:

Allow the AB-680 vial to equilibrate to room temperature before opening.
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Weigh the desired amount of AB-680 powder in a sterile conical tube.

Add the required volume of anhydrous DMSO to achieve the desired concentration (e.g., 100

mg/mL).[1]

Vortex the solution thoroughly until the powder is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution.[9][10]

Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Preparation of Dosing Formulations
Objective: To prepare a sterile and biocompatible formulation of AB-680 suitable for in vivo

administration. The choice of formulation will depend on the desired route of administration and

dose level.

Formulation 1: Saline-based solution for intravenous (IV) administration

Materials:

AB-680 stock solution in DMSO

Sterile Saline (0.9% NaCl)

Sterile polypropylene tubes

Sterile filters (0.22 µm)

Protocol:

Thaw the AB-680 DMSO stock solution.

In a sterile tube, dilute the stock solution with sterile saline to the final desired concentration.

For example, to prepare a 0.5 mg/mL solution, add 1% of a 50 mg/mL DMSO stock to 99%

saline.[7][9]

Vortex gently to mix.
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Sterilize the final dosing solution by passing it through a 0.22 µm sterile filter.

Prepare fresh on the day of dosing.

Formulation 2: Co-solvent formulation for higher concentration IV or IP administration

Materials:

AB-680 stock solution in DMSO

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile polypropylene tubes

Protocol:

This protocol is for a final formulation of 5% DMSO, 40% PEG300, 5% Tween-80, and 50%

saline.[9]

In a sterile tube, add the required volume of the AB-680 DMSO stock solution.

Add PEG300 and vortex until the solution is homogenous.

Add Tween-80 and vortex until the solution is homogenous.

Finally, add the saline and vortex to obtain a clear solution.

Prepare fresh on the day of dosing.

In Vivo Dosing Protocol
Objective: To administer the prepared AB-680 formulation to preclinical animal models.

Considerations:
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Dose: Preclinical studies in murine models have utilized doses such as 10 mg/kg.[8] Dose-

escalation studies in healthy human volunteers have evaluated single intravenous doses

from 0.1 mg to 25 mg.[5][7]

Route of Administration: Intravenous administration is common for AB-680.[5]

Dosing Schedule: A bi-weekly (Q2W) dosing schedule has been suggested based on its

pharmacokinetic profile.[4][5]

Animal Models: Murine B16F10 melanoma models have been used to show the efficacy of

AB-680.[5]

Protocol (Example for IV administration in mice):

Prepare the desired AB-680 formulation as described above.

Warm the dosing solution to room temperature.

Gently restrain the mouse and locate the lateral tail vein.

Swab the tail with an alcohol pad.

Using an appropriate gauge needle and syringe, slowly inject the calculated volume of the

AB-680 solution into the tail vein.

Monitor the animal for any adverse reactions during and after administration.

Follow the predetermined dosing schedule for the duration of the experiment.

Experimental Workflow for In Vivo Dosing Preparation
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Caption: Workflow for preparing AB-680 for in vivo dosing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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